Cas no 206552-86-5 (2'-o-Propargylguanosine)

• Product Name: 2'-o-Propargylguanosine
• CAS No: 206552-86-5
• MF: C₁₃H₁₅N₅O₅
• MW: 321.288702249527
• CID: 4635863
• PubChem ID: 135467705
• Update Time: 2025-06-28

2'-o-Propargylguanosine Chemical and Physical Properties

Names and Identifiers

• 2'-o-propargylguanosine
• 2'-o-Propargylguanosine

• Inchi： 1S/C13H15N5O5/c1-2-3-22-9-8(20)6(4-19)23-12(9)18-5-15-7-10(18)16-13(14)17-11(7)21/h1,5-6,8-9,12,19-20H,3-4H2,(H3,14,16,17,21)
• InChI Key： VBIXIAQUDWOPDT-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(NC(N)=NC1=2)=O)OCC#C)O

Computed Properties

• Exact Mass: 321.10731860 g/mol
• Monoisotopic Mass: 321.10731860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 144
• Molecular Weight: 321.29

Additional information on 2'-o-Propargylguanosine

Professional Introduction to 2'-o-Propargylguanosine (CAS No. 206552-86-5)

2'-o-Propargylguanosine, a chemically modified nucleoside with the CAS number 206552-86-5, has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of guanosine derivatives, where the propargyl group is strategically introduced at the 2'-hydroxyl position of the guanosine backbone. This modification imparts distinct chemical and biological characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The structural integrity of 2'-o-Propargylguanosine is crucial for its biological activity. The propargyl group, characterized by its triple bond connectivity, enhances the compound's stability and reactivity, enabling it to interact with various biological targets. This feature has been exploited in the design of antisense oligonucleotides (ASOs) and other nucleic acid-based therapies, where precise modifications can influence binding affinity and efficacy.

In recent years, significant advancements have been made in understanding the pharmacological potential of 2'-o-Propargylguanosine. Research has highlighted its role in modulating RNA interference (RNAi) pathways, a mechanism that has been extensively explored for therapeutic intervention in various genetic disorders. The propargyl substitution at the 2'-position enhances the compound's ability to incorporate into RNA molecules, thereby facilitating targeted degradation of mRNA transcripts. This has opened up new avenues for treating diseases such as cancer, viral infections, and genetic anomalies.

One of the most compelling aspects of 2'-o-Propargylguanosine is its application in antisense therapy. Antisense oligonucleotides are short nucleic acid sequences designed to bind specifically to complementary mRNA strands, thereby inhibiting gene expression. The introduction of the propargyl group improves the pharmacokinetic properties of these oligonucleotides, including their solubility and nuclease resistance. These improvements are critical for ensuring that the ASOs remain active within the biological system long enough to exert their therapeutic effects.

The synthesis of 2'-o-Propargylguanosine involves sophisticated chemical methodologies that require precise control over reaction conditions and reagent selection. Advanced techniques such as solid-phase synthesis and enzymatic modifications have been employed to achieve high yields and purity. These synthetic strategies are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

Evidence from preclinical studies suggests that 2'-o-Propargylguanosine exhibits promising antiviral properties. By interfering with viral replication processes at multiple stages, this compound has shown potential in combating a range of pathogens. The propargyl group's ability to stabilize RNA-protein interactions has been particularly noted in studies investigating its mechanism of action against viral enzymes.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. In this context, 2'-o-Propargylguanosine has undergone extensive in vitro and in vivo evaluations. These studies have provided valuable insights into its pharmacological profile, including its target specificity, metabolic stability, and potential side effects. Such comprehensive assessments are essential for advancing promising compounds from laboratory research to clinical trials.

The integration of computational modeling and high-throughput screening technologies has further accelerated the discovery process for compounds like 2'-o-Propargylguanosine. These tools enable researchers to predict binding affinities, optimize molecular structures, and identify potential lead candidates more efficiently than traditional methods. The combination of experimental data with computational insights has been instrumental in refining the therapeutic potential of this derivative.

The future prospects for 2'-o-Propargylguanosine are bright, with ongoing research exploring its applications in gene therapy and personalized medicine. The ability to tailor nucleoside derivatives for specific therapeutic targets underscores their versatility as pharmacological tools. As our understanding of molecular biology continues to evolve, compounds like this are poised to play a pivotal role in addressing complex diseases.

In conclusion, 2'-o-Propargylguanosine (CAS No. 206552-86-5) represents a significant advancement in nucleoside chemistry with far-reaching implications for therapeutic development. Its unique structural features and biological activities make it a compelling candidate for treating a variety of diseases. As research progresses, we can anticipate even more innovative applications emerging from this versatile compound.